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Compound of Interest

Compound Name: SB-436811

Cat. No.: B15572485

Get Quote

CAS Number: 346729-66-6

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of SB-436811, a potent and selective

inhibitor of the transforming growth factor-β (TGF-β) type I receptor kinases. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical properties, mechanism of action, experimental protocols, and its

role in modulating the TGF-β signaling pathway.

Chemical and Physical Properties
SB-436811, with the IUPAC name 4-(4-(benzo[d][1][2]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-

2-yl)benzamide, is a synthetic organic compound.[3][4][5][6][7] Its chemical structure and key

properties are summarized in the table below.
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Property Value

CAS Number 346729-66-6

Molecular Formula C₂₂H₁₆N₄O₃

Molecular Weight 384.39 g/mol [3]

IUPAC Name
4-[4-(1,3-benzodioxol-5-yl)-5-pyridin-2-yl-1H-

imidazol-2-yl]benzamide[3][4]

Appearance Yellow powder[6]

Solubility
Soluble in DMSO (>10 mM) and ethanol (to 10

mM with gentle warming).[2][8]

Note: The synthesis of SB-436811 has been described in the medicinal chemistry literature,

providing a basis for its laboratory preparation.[2][9]

Mechanism of Action and Kinase Selectivity
SB-436811 is a potent, ATP-competitive inhibitor of the TGF-β superfamily type I activin

receptor-like kinase (ALK) receptors.[2] Specifically, it targets ALK5 (TGF-β type I receptor),

ALK4 (activin type IB receptor), and ALK7 (nodal type I receptor).[1][2][10][11][12] By inhibiting

these kinases, SB-436811 effectively blocks the phosphorylation of downstream Smad2 and

Smad3 proteins, key mediators of the canonical TGF-β signaling pathway.[2]

The selectivity of SB-436811 is a critical aspect of its utility as a research tool. It exhibits high

selectivity for ALK4, ALK5, and ALK7 over other members of the ALK family, such as ALK1,

ALK2, ALK3, and ALK6, which are receptors for bone morphogenetic proteins (BMPs).[1][2]

This selectivity allows for the specific interrogation of the TGF-β/activin/nodal signaling

branches without significantly affecting BMP signaling pathways.
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Target Kinase IC₅₀ (nM) Selectivity Profile

ALK5 (TGF-βRI) 94[1][2][8][10][13] Primary target

ALK4 (ActR-IB) 140[12] High affinity

ALK7 (Nodal Receptor) Inhibited High affinity

ALK1, ALK2, ALK3, ALK6

Minimal or no significant

activity at relevant

concentrations.[1][2]

Highly selective over BMP

receptors

p38 MAPK & other kinases
>100-fold more selective for

ALK5[1][13]
High selectivity

Signaling Pathway
The TGF-β signaling pathway plays a crucial role in numerous cellular processes, including

proliferation, differentiation, apoptosis, and extracellular matrix production. The canonical

pathway is initiated by the binding of a TGF-β ligand to its type II receptor, which then recruits

and phosphorylates a type I receptor (e.g., ALK5). The activated type I receptor phosphorylates

receptor-regulated Smads (R-Smads), specifically Smad2 and Smad3. These phosphorylated

R-Smads then form a complex with the common-mediator Smad (Co-Smad), Smad4. This

complex translocates to the nucleus, where it regulates the transcription of target genes.

SB-436811 acts as a specific inhibitor at the level of the type I receptor kinase, thereby

preventing the initiation of this downstream signaling cascade.
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TGF-β Signaling Pathway and SB-436811 Inhibition.

Experimental Protocols
Western Blot Analysis of Smad2 Phosphorylation
This protocol describes the detection of phosphorylated Smad2 (p-Smad2) in cell lysates

following treatment with SB-436811 and stimulation with TGF-β1.

Materials:

Cell line of interest (e.g., HaCaT, A549)

Complete cell culture medium

SB-436811 (stock solution in DMSO)

Recombinant human TGF-β1

Phosphate-buffered saline (PBS), ice-cold
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RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

Laemmli sample buffer

SDS-PAGE gels

PVDF membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Primary antibodies: anti-phospho-Smad2 (Ser465/467) and anti-total Smad2 or a loading

control (e.g., GAPDH, β-actin)

HRP-conjugated secondary antibody

Enhanced chemiluminescence (ECL) substrate

Procedure:

Cell Culture and Treatment:

Seed cells in 6-well plates and grow to 70-80% confluency.

Pre-treat cells with desired concentrations of SB-436811 (e.g., 0.1, 1, 10 µM) or vehicle

(DMSO) for 1-2 hours.

Stimulate cells with TGF-β1 (e.g., 5-10 ng/mL) for 30-60 minutes. Include an unstimulated

control.

Cell Lysis:

Wash cells twice with ice-cold PBS.

Add 100-200 µL of ice-cold RIPA buffer to each well and incubate on ice for 10 minutes.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.
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Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect the supernatant (protein extract).

Protein Quantification:

Determine the protein concentration of each lysate using a BCA assay.

Western Blotting:

Normalize protein concentrations and prepare samples with Laemmli buffer.

Boil samples at 95-100°C for 5 minutes.

Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

Separate proteins by electrophoresis.

Transfer proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary anti-p-Smad2 antibody overnight at 4°C.

Wash the membrane three times with TBST.

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane three times with TBST.

Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

Data Analysis:

Quantify band intensities. To normalize for protein loading, the membrane can be stripped

and re-probed for total Smad2 or a loading control.
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Western Blot Workflow for p-Smad2 Detection.
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Cell Viability Assay (MTT Assay)
This protocol outlines a method to assess the effect of SB-436811 on cell viability using the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

Cell line of interest

Complete cell culture medium

SB-436811 (stock solution in DMSO)

96-well cell culture plates

MTT solution (5 mg/mL in PBS)

MTT solvent (e.g., DMSO or acidified isopropanol)

Microplate reader

Procedure:

Cell Seeding:

Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.

Incubate for 24 hours to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of SB-436811 in complete medium.

Remove the medium from the wells and add 100 µL of medium containing different

concentrations of SB-436811. Include a vehicle control (DMSO) and a no-cell control

(medium only).

Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).
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MTT Addition:

Add 10 µL of MTT solution to each well.

Incubate for 2-4 hours at 37°C, allowing the viable cells to metabolize MTT into formazan

crystals.

Formazan Solubilization:

Carefully remove the medium containing MTT.

Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.

Gently mix on an orbital shaker for 15 minutes to ensure complete solubilization.

Absorbance Measurement:

Read the absorbance at 570 nm using a microplate reader.

Data Analysis:

Subtract the background absorbance (no-cell control) from all readings.

Calculate cell viability as a percentage of the vehicle-treated control.
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MTT Cell Viability Assay Workflow.
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Conclusion
SB-436811 is an invaluable tool for researchers studying the TGF-β signaling pathway. Its high

potency and selectivity for ALK4, ALK5, and ALK7 allow for precise modulation of this pathway,

facilitating investigations into its diverse roles in health and disease. The detailed protocols and

information provided in this guide are intended to support the effective use of SB-436811 in a

variety of experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. apexbt.com [apexbt.com]

3. SB-431542 - Wikipedia [en.wikipedia.org]

4. 4-(4-(1,3-Benzodioxol-5-yl)-5-(2-pyridinyl)-1H-imidazol-2-yl)benzamide | C22H16N4O3 |
CID 4521392 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzamide; CAS No.:
301836-41-9; Synonyms: SB431542 [chemshuttle.com]

6. Nacalai USA, Inc. | Product | SB431542 [nacalaiusa.com]

7. pharmaffiliates.com [pharmaffiliates.com]

8. rndsystems.com [rndsystems.com]

9. mdpi.com [mdpi.com]

10. SB431542 - XenWiki [wiki.xenbase.org]

11. stemcell.com [stemcell.com]

12. SB431542 | Cell Signaling Technology [cellsignal.com]

13. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [SB-436811: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b15572485/docs?utm_src=pdf-body#sb-436811-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15572485/docs?utm_src=pdf-body#sb-436811-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15572485?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/sb-431542-tgf-beta-smad-inhibitor.html
https://www.apexbt.com/sb-431542.html
https://en.wikipedia.org/wiki/SB-431542
https://pubchem.ncbi.nlm.nih.gov/compound/sb-431542
https://pubchem.ncbi.nlm.nih.gov/compound/sb-431542
https://www.chemshuttle.com/sb431542.html
https://www.chemshuttle.com/sb431542.html
https://www.nacalaiusa.com/products/view/454/sb431542
https://www.pharmaffiliates.com/en/301836-41-9-4-4-benzo-d-1-3-dioxol-5-yl-5-pyridin-2-yl-1h-imidazol-2-yl-benzamide-pa270024100.html
https://www.rndsystems.com/products/sb-431542_1614
https://www.mdpi.com/1420-3049/25/15/3500
https://wiki.xenbase.org/xenwiki/index.php/SB431542
https://www.stemcell.com/products/sb431542.html
https://www.cellsignal.com/products/activators-inhibitors/sb431542/14775
https://www.selleckchem.com/
https://www.benchchem.com/product/b15572485/docs#sb-436811-a-technical-guide-for-researchers
https://www.benchchem.com/product/b15572485/docs#sb-436811-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572485?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15572485/docs#sb-436811-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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